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Compound of Interest

Compound Name: Diethyl maleate

cat. No.: B7767526

An In-depth Technical Guide to the Physical Properties of Diethyl Maleate

Introduction

Diethyl maleate (CAS No. 141-05-9) is an organic compound with the chemical formula
C8H1204.[1] It is the diethyl ester of maleic acid.[2][3][4] At room temperature, it exists as a
colorless liquid and sees significant use as a reagent in organic synthesis, particularly in Diels-
Alder reactions and as a precursor in the production of the pesticide malathion.[2] For
researchers, scientists, and professionals in drug development, a thorough understanding of its
physical properties, such as boiling and melting points, is crucial for its application in synthesis,
purification, and formulation. This guide provides a detailed overview of these properties, the
experimental protocols for their determination, and logical workflows for these processes.

Physicochemical Data of Diethyl Maleate

The boiling and melting points are critical physical constants that provide insights into the purity
and identity of a substance. The data for diethyl maleate are summarized below.
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Property Value Conditions
Melting Point -10°C

Boiling Point 225°C at 101.3 kPa (1 atm)
223 °C at 101.3 kPa

220 °C at 1 atm

219.5°C at 758 mmHg

Density 1.064 g/mL at 25 °C

Refractive Index 1.441 at 20 °C

Experimental Protocols for Determination of
Physical Properties

Accurate determination of boiling and melting points is fundamental in chemical analysis. The
following sections detail the standard methodologies for these measurements.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For pure crystalline solids, this transition occurs over a very narrow range. The
presence of impurities typically lowers and broadens the melting point range, making it a key
indicator of purity.

Methodology: Capillary Tube Method

The most common technique for determining the melting point of a solid organic compound is
the capillary tube method.

o Sample Preparation: A small amount of the solid sample, in this case, solidified diethyl
maleate, must be thoroughly dried and, if necessary, crushed into a fine powder.

o Loading the Capillary Tube: The open end of a thin-walled capillary tube (sealed at one end)
is pressed into the powdered sample. The tube is then inverted and tapped gently to pack
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the sample into the sealed end. The sample should form a compact column of 2-3 mm in
height.

o Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, such as a
Thiele tube or a modern digital instrument like a Mel-Temp apparatus. The apparatus
contains a heating block or an oil bath to ensure uniform heating.

e Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C
per minute, as the temperature approaches the expected melting point.

o Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears and the temperature at which the entire sample has completely melted. This
range is reported as the melting point. For a pure substance, this range is typically narrow
(0.5-1.0 °C).

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. Like the melting point, it is a characteristic physical property
used for identification and purity assessment.

Methodology: Micro-Boiling Point Determination (Capillary Method)

For small quantities of a liquid, the micro-boiling point method is a convenient and accurate
technique.

o Apparatus Setup: A small amount of the liquid (a few milliliters) is placed in a small test tube.
A capillary tube, sealed at one end, is inverted and placed inside the test tube with its open
end submerged in the liquid.

e Heating: The test tube assembly is gently heated in a water or oil bath. As the temperature
rises, the air trapped in the capillary tube expands and is expelled, seen as a stream of
bubbles.

» Observation: Upon further heating, the liquid begins to boil, and its vapor fills the capillary
tube, resulting in a rapid and continuous stream of bubbles emerging from the capillary's
open end.
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e Cooling and Measurement: The heating is then discontinued. As the apparatus cools, the
stream of bubbles will slow down and eventually stop. The moment the bubbling ceases and
the liquid begins to be drawn up into the capillary tube, the temperature is recorded. This
temperature is the boiling point of the liquid, as it is the point where the external pressure
equals the vapor pressure inside the capillary.

Methodology: Distillation
For larger volumes, the boiling point can be determined during simple distillation.

o Apparatus Setup: The liquid is placed in a distillation flask, and a distillation apparatus is
assembled. A thermometer is positioned so that the top of the bulb is level with the bottom of
the side-arm leading to the condenser.

o Heating: The liquid is heated to a boil.

o Measurement: As the vapor passes into the condenser, the temperature reading on the
thermometer will stabilize. This constant temperature, observed during the collection of the
distillate, is the boiling point of the liquid.

Logical and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical and experimental
workflows for determining the physical properties of a substance like diethyl maleate.
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Melting Point Determination as an Indicator of Purity
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Caption: Logical workflow for assessing compound purity using melting point analysis.
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Experimental Workflow: Micro-Boiling Point Determination
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Caption: Step-by-step experimental workflow for the capillary method of boiling point
determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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